Cas no 1369008-46-7 (3-(2,4,6-trimethylphenyl)methylpiperidin-3-ol)

• Product Name: 3-(2,4,6-trimethylphenyl)methylpiperidin-3-ol
• CAS No: 1369008-46-7
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6231621
• PubChem ID: 63586429
• Update Time: 2025-06-13

3-(2,4,6-trimethylphenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-trimethylphenyl)methylpiperidin-3-ol
• 3-[(2,4,6-trimethylphenyl)methyl]piperidin-3-ol
• 1369008-46-7
• EN300-1849654
• AKOS012895746

• Inchi： 1S/C15H23NO/c1-11-7-12(2)14(13(3)8-11)9-15(17)5-4-6-16-10-15/h7-8,16-17H,4-6,9-10H2,1-3H3
• InChI Key： XUROBSVHXXVWOL-UHFFFAOYSA-N
• SMILES： OC1(CC2C(C)=CC(C)=CC=2C)CNCCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-(2,4,6-trimethylphenyl)methylpiperidin-3-ol

Comprehensive Overview of 3-(2,4,6-Trimethylphenyl)methylpiperidin-3-ol (CAS No. 1369008-46-7): Properties, Applications, and Research Insights

3-(2,4,6-Trimethylphenyl)methylpiperidin-3-ol (CAS No. 1369008-46-7) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative features a trimethylphenyl group, which contributes to its distinct physicochemical properties. The compound's molecular formula, C₁₅H₂₃NO, and its methylpiperidin-3-ol backbone make it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its balanced lipophilicity and hydrogen-bonding capacity.

In recent years, the demand for high-purity piperidine derivatives like 3-(2,4,6-trimethylphenyl)methylpiperidin-3-ol has surged, driven by advancements in drug discovery and material science. The compound's CAS No. 1369008-46-7 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its trimethylphenyl moiety enhances steric hindrance, a feature exploited in designing enzyme inhibitors and receptor modulators. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and stereochemistry.

The synthesis of 3-(2,4,6-trimethylphenyl)methylpiperidin-3-ol typically involves multistep organic reactions, including Grignard additions and reductive amination. Optimizing its yield and enantiomeric purity remains a focus for industrial chemists, as evidenced by patent literature referencing CAS 1369008-46-7. Environmental considerations have also prompted studies on green chemistry approaches for its production, aligning with the global push toward sustainable synthesis.

From a commercial perspective, suppliers of 3-(2,4,6-trimethylphenyl)methylpiperidin-3-ol emphasize its role in custom synthesis and contract research organizations (CROs). The compound's logP value and water solubility data are critical for formulation scientists developing drug delivery systems. Notably, its structural analogs have been explored in neuropharmacology and anticancer agent development, though specific applications of CAS 1369008-46-7 remain proprietary in many cases.

Emerging trends highlight the integration of machine learning in predicting the reactivity of piperidine-based compounds like this one. Searches for "piperidin-3-ol derivatives solubility" or "trimethylphenyl modification effects" reflect user interest in computational chemistry tools. Regulatory compliance, such as REACH documentation for 1369008-46-7, is another hot topic among industrial users navigating global chemical regulations.

In conclusion, 3-(2,4,6-trimethylphenyl)methylpiperidin-3-ol (CAS No. 1369008-46-7) exemplifies the intersection of medicinal chemistry and process optimization. Its structural versatility and research utility ensure its continued prominence in scientific literature and commercial catalogs. Future studies may explore its catalytic applications or polymeric material compatibility, further expanding its industrial footprint.